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Compound of Interest

Ethyl 2-acetyl-3-
Compound Name:

(dimethylamino)acrylate

Cat. No.: B016498

An In-depth Technical Guide to CAS Number 51145-57-4: Ethyl 2-acetyl-3-
(dimethylamino)acrylate

This technical guide provides a comprehensive overview of the chemical properties, suppliers,
and synthetic applications of the compound identified by CAS number 51145-57-4, commonly
known as Ethyl 2-acetyl-3-(dimethylamino)acrylate. This document is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Chemical Properties and Data

Ethyl 2-acetyl-3-(dimethylamino)acrylate is a versatile organic compound utilized as a
building block in chemical synthesis.[1] Its key physical and chemical properties are
summarized in the table below.
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Property

Value

Reference(s)

Chemical Name

Ethyl 2-acetyl-3-

(dimethylamino)acrylate

[2]

2-Acetyl-3-dimethylamino-
acrylic acid ethyl ester, Ethyl

Synonyms (2E)-2- [2][3]
(dimethylaminomethylidene)-3-
oxobutanoate

CAS Number 51145-57-4 [1][2]

Molecular Formula C9H15NO3 [1112]

Molecular Weight 185.22 g/mol [1][2]
Pale red or light yellow to

Appearance . [21[3]
brown liquid

] ] 41-44 °C (when dissolved in

Melting Point ) [2]
isopropy! ether)

. ) 128 °C at 0.2 mmHg; 150 °C at

Boiling Point [2][3]
1 mmHg

Density ~1.038 g/cm?3 (Predicted) [2]

Refractive Index

1.5330-1.5370

[2]

Storage Temperature

2-8°C, Keep in dark place,
Sealed in dry

[2]

Chloroform (Slightly), Ethyl

Solubility Acetate (Slightly), Methanol [2]
(Slightly)
LQSOVGAUOHMPLK-
InChl Key [4]
SOFGYWHQSA-N
Suppliers
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Ethyl 2-acetyl-3-(dimethylamino)acrylate is available from a variety of chemical suppliers
catering to research and development needs. A selection of global suppliers includes:

Accela ChemBio Co.,Ltd.[2]

e Alfa Chemistry[5]

o Ambeed|6]

e Anka Chem|[7]

» Bide Pharmatech Ltd.[2]

e ChemicalBook[2]

o Fisher Scientific (distributor for Thermo Scientific Chemicals and TCIl America)[8][9]

e Santa Cruz Biotechnology (SCBT)[1]

e Shandong Mingde Biotechnology Co., Ltd.[2]

TCI Chemicals[3]

Experimental Protocols

Ethyl 2-acetyl-3-(dimethylamino)acrylate is a key intermediate in the synthesis of various
heterocyclic compounds, which are significant scaffolds in medicinal chemistry.[1] A primary
application is in the synthesis of pyrimidine derivatives.[4]

General Synthesis of Ethyl 2-acetyl-3-
(dimethylamino)acrylate

The most common and efficient method for synthesizing this compound is through the
condensation reaction of ethyl acetoacetate with N,N-dimethylformamide dimethyl acetal (DMF-
DMA).[1] This reaction is typically base-catalyzed and performed under anhydrous conditions
at elevated temperatures (80-100°C) for several hours.[1]
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Synthesis Workflow
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Caption: General synthesis workflow for Ethyl 2-acetyl-3-(dimethylamino)acrylate.

Detailed Protocol: Synthesis of a Pyrimidine Derivative

The following is a representative experimental protocol illustrating the use of Ethyl 2-acetyl-3-
(dimethylamino)acrylate as a precursor for the synthesis of a substituted pyrimidine. This
protocol is based on common methodologies for pyrimidine synthesis from [3-enamino esters.

Reaction: Condensation of Ethyl 2-acetyl-3-(dimethylamino)acrylate with a guanidine
derivative to form a 2-amino-pyrimidine ring.

Materials:
o Ethyl 2-acetyl-3-(dimethylamino)acrylate (1 equivalent)
e Guanidine hydrochloride (1.2 equivalents)

e Sodium ethoxide (1.2 equivalents)

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b016498?utm_src=pdf-body-img
https://www.benchchem.com/product/b016498?utm_src=pdf-body
https://www.benchchem.com/product/b016498?utm_src=pdf-body
https://www.benchchem.com/product/b016498?utm_src=pdf-body
https://www.benchchem.com/product/b016498?utm_src=pdf-body
https://www.benchchem.com/product/b016498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Anhydrous ethanol
Procedure:

o A solution of sodium ethoxide is prepared by dissolving sodium metal in anhydrous ethanol
under an inert atmosphere (e.g., nitrogen or argon).

o Guanidine hydrochloride is added to the sodium ethoxide solution and stirred for 30 minutes
at room temperature to form free guanidine.

o Ethyl 2-acetyl-3-(dimethylamino)acrylate is added to the reaction mixture.

o The mixture is heated to reflux (approximately 78°C) and maintained at this temperature for
6-12 hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, the mixture is cooled to room temperature, and the solvent is
removed under reduced pressure.

e The residue is treated with water and the resulting precipitate is collected by filtration.

e The crude product is washed with cold water and then purified by recrystallization from a
suitable solvent (e.g., ethanol or ethyl acetate) to yield the desired pyrimidine derivative.
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Experimental Workflow: Pyrimidine Synthesis
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Caption: Step-by-step workflow for the synthesis of a pyrimidine derivative.

Role in Signaling Pathways

© 2025 BenchChem. All rights reserved.

6/10 Tech Support


https://www.benchchem.com/product/b016498?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Extensive searches of scientific literature and chemical databases did not yield any evidence of
direct involvement of Ethyl 2-acetyl-3-(dimethylamino)acrylate (CAS 51145-57-4) in any
biological signaling pathways. Its primary role is established as a versatile precursor for the
synthesis of more complex, biologically active heterocyclic compounds, such as pyrimidines
and pyridines.[1][4]

Many pyrimidine derivatives are known to be potent modulators of various signaling pathways
and are used as therapeutic agents. For instance, certain pyrimidine-based molecules act as
kinase inhibitors, targeting pathways crucial for cell growth and proliferation, such as the
Epidermal Growth Factor Receptor (EGFR) signaling pathway, which is often dysregulated in
cancer.

To illustrate the biological relevance of the compounds that can be synthesized from Ethyl 2-
acetyl-3-(dimethylamino)acrylate, the following diagram depicts a simplified representation of
the EGFR signaling pathway, a common target for pyrimidine-based kinase inhibitors.
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lllustrative Target: EGFR Signaling Pathway
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Caption: Simplified EGFR signaling pathway, a target for pyrimidine-based drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b016498?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b151985
https://www.evitachem.com/product/evt-11959810
https://www.evitachem.com/product/evt-11959810
https://www.smolecule.com/products/s12272385
https://www.smolecule.com/products/s12272385
https://www.bu.edu.eg/portal/uploads/discussed_thesis/10866040/10866040_I.pdf
https://www.echemi.com/produce/pr24062615548-ethyl-2-acetyl-3-dimethylaminoacrylate.html
https://www.thermofisher.com/order/catalog/product/H64073.14
https://www.thermofisher.com/order/catalog/product/H64073.14
https://www.researchgate.net/publication/387558842_Synthesis_of_E-3-substituted_phenyl-N-pyridin-2-yl_Acrylamide_Derivatives_and_Their_Antioxidant_Activity
https://faculty.uobasrah.edu.iq/uploads/publications/1759335132.pdf
https://patents.google.com/patent/CN103833565B/en
https://patents.google.com/patent/CN103833565B/en
https://www.benchchem.com/product/b016498#cas-number-51145-57-4-properties-and-suppliers
https://www.benchchem.com/product/b016498#cas-number-51145-57-4-properties-and-suppliers
https://www.benchchem.com/product/b016498#cas-number-51145-57-4-properties-and-suppliers
https://www.benchchem.com/product/b016498#cas-number-51145-57-4-properties-and-suppliers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b016498?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

